N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-3,5-dimethoxybenzamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H21N5O4/c1-18(2,3)23-15-14(9-20-23)17(25)22(10-19-15)21-16(24)11-6-12(26-4)8-13(7-11)27-5/h6-10H,1-5H3,(H,21,24)
• InChI Key: KKZIQSRCPNWNPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol

Description

“N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-3,5-dimethoxybenzamide” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. This class of compounds has been the subject of extensive research due to their wide range of biological activities.

Molecular Structure Analysis

Pyrazolo[3,4-d]pyrimidines are bicyclic heterocyclic compounds that can present two isomeric structures: 1H-pyrazolo[3,4-d]pyridines and 2H-pyrazolo[3,4-d]pyridines. The diversity of the substituents present at positions N1, C3, C4, C5, and C6 can greatly influence the properties of these compounds.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidines are diverse and depend on the specific substituents present on the molecule. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Mechanism of Action

The mechanism of action of pyrazolo[3,4-d]pyrimidines is not fully understood and can vary depending on the specific compound and its biological target. Some compounds in this class have shown significant inhibitory activity in biological assays.

Future Directions

The future directions in the research of pyrazolo[3,4-d]pyrimidines are promising. Given their wide range of biological activities, these compounds are likely to continue to be the subject of extensive research in medicinal chemistry.